N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide
• InChI: InChI=1S/C18H21NO2S/c1-2-4-14-7-11-18(12-8-14)22(20,21)19-17-10-9-15-5-3-6-16(15)13-17/h7-13,19H,2-6H2,1H3
• InChI Key: CGDYARRNJZYEEL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide, also known as GW 501516, is a synthetic drug that is used in scientific research. It is classified as a selective androgen receptor modulator (SARM) and is known for its ability to enhance physical performance and endurance. In

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 has been extensively studied for its potential applications in scientific research. It has been shown to enhance physical performance and endurance in animal models, making it a potential treatment for conditions such as muscle wasting and fatigue. It has also been studied for its potential use in the treatment of metabolic disorders such as obesity and diabetes, as it has been shown to improve glucose metabolism and increase insulin sensitivity.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor is involved in the regulation of energy metabolism and plays a role in the regulation of glucose and lipid metabolism. Activation of PPARδ leads to an increase in the expression of genes involved in energy metabolism, leading to an increase in physical performance and endurance.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the expression of genes involved in energy metabolism, leading to an increase in physical performance and endurance. It has also been shown to improve glucose metabolism and increase insulin sensitivity, making it a potential treatment for metabolic disorders such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 in lab experiments is its ability to enhance physical performance and endurance in animal models. This makes it a valuable tool for studying the effects of exercise and physical activity on the body. However, there are also limitations to using N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 in lab experiments. One limitation is the potential for off-target effects, as the drug may interact with other receptors in the body. Another limitation is the potential for toxicity, as high doses of the drug may cause adverse effects in animal models.

Future Directions

For research on N-(2,3-dihydro-1H-inden-5-yl)-4-propylbenzenesulfonamide 501516 include the development of more selective PPARδ agonists, investigation of the long-term effects of the drug, and exploration of its potential therapeutic applications in the treatment of metabolic disorders.